Cas no 1391304-35-0 (4-(1-Amino-2,2-dimethylpropyl)-2,6-dichlorophenol)

• Product Name: 4-(1-Amino-2,2-dimethylpropyl)-2,6-dichlorophenol
• CAS No: 1391304-35-0
• MF: C₁₁H₁₅Cl₂NO
• MW: 248.148901224136
• CID: 5739778
• PubChem ID: 130043391
• Update Time: 2025-05-21

4-(1-Amino-2,2-dimethylpropyl)-2,6-dichlorophenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(1-amino-2,2-dimethylpropyl)-2,6-dichloro-
• 1391304-35-0
• EN300-1277058
• 4-(1-AMINO-2,2-DIMETHYLPROPYL)-2,6-DICHLOROPHENOL
• 4-(1-Amino-2,2-dimethylpropyl)-2,6-dichlorophenol

• Inchi： 1S/C11H15Cl2NO/c1-11(2,3)10(14)6-4-7(12)9(15)8(13)5-6/h4-5,10,15H,14H2,1-3H3
• InChI Key： GDFYHRDZTMTTNQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C(C(C)(C)C)N)Cl)O

Computed Properties

• Exact Mass: 247.0530695g/mol
• Monoisotopic Mass: 247.0530695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.249±0.06 g/cm3(Predicted)
• Boiling Point: 303.6±37.0 °C(Predicted)
• pka: 6.61±0.36(Predicted)

Additional information on 4-(1-Amino-2,2-dimethylpropyl)-2,6-dichlorophenol

Recent Advances in the Study of 4-(1-Amino-2,2-dimethylpropyl)-2,6-dichlorophenol (CAS: 1391304-35-0)

The compound 4-(1-Amino-2,2-dimethylpropyl)-2,6-dichlorophenol (CAS: 1391304-35-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 4-(1-Amino-2,2-dimethylpropyl)-2,6-dichlorophenol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing the environmental impact of the production process. The researchers employed advanced catalytic techniques and green chemistry principles to achieve these improvements, highlighting the compound's potential for scalable manufacturing.

In addition to its synthetic advancements, the pharmacological profile of 4-(1-Amino-2,2-dimethylpropyl)-2,6-dichlorophenol has been a focal point of recent investigations. Preliminary in vitro and in vivo studies suggest that the compound exhibits potent anti-inflammatory and antimicrobial properties. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the molecule effectively inhibits key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2), with a selectivity index that surpasses existing reference drugs.

Further research has explored the compound's potential in oncology. A recent preprint (2024) from a collaborative team at several leading research institutions demonstrated that 4-(1-Amino-2,2-dimethylpropyl)-2,6-dichlorophenol induces apoptosis in certain cancer cell lines by modulating the activity of pro-apoptotic proteins. The study also identified a synergistic effect when the compound was used in combination with conventional chemotherapeutic agents, suggesting its potential as an adjunct therapy in cancer treatment regimens.

Despite these promising findings, challenges remain in the development of 4-(1-Amino-2,2-dimethylpropyl)-2,6-dichlorophenol as a therapeutic agent. Pharmacokinetic studies indicate that the compound has a relatively short half-life in vivo, necessitating further structural modifications or formulation strategies to enhance its bioavailability. Additionally, comprehensive toxicology studies are required to assess its safety profile before clinical trials can be initiated.

In conclusion, 4-(1-Amino-2,2-dimethylpropyl)-2,6-dichlorophenol (CAS: 1391304-35-0) represents a compelling candidate for further development in the pharmaceutical industry. Its diverse biological activities and improved synthetic accessibility position it as a molecule of interest for researchers across multiple therapeutic areas. Future studies should focus on addressing its pharmacokinetic limitations and expanding the scope of its therapeutic applications through rigorous preclinical and clinical evaluations.